Cas no 154479-00-2 (Propanamide,N-methyl-2-oxo-N-2-propyn-1-yl-)

• Product Name: Propanamide,N-methyl-2-oxo-N-2-propyn-1-yl-
• CAS No: 154479-00-2
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 106591
• Update Time: 2024-01-24

Propanamide,N-methyl-2-oxo-N-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-methyl-2-oxo-N-2-propyn-1-yl-
• Propanamide, N-methyl-2-oxo-N-2-propynyl- (9CI)
• Propanamide, N-methyl-2-oxo-N-2-propyn-1-yl-

• Inchi： 1S/C7H9NO2/c1-4-5-8(3)7(10)6(2)9/h1H,5H2,2-3H3
• InChI Key： DRFFKLCHPOZARK-UHFFFAOYSA-N
• SMILES： C(N(C)CC#C)(=O)C(=O)C

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• Density: 1.075±0.06 g/cm3(Predicted)
• Boiling Point: 198.8±42.0 °C(Predicted)
• PSA: 37.38
• pka: -1.79±0.70(Predicted)